Cas no 1854-25-7 (2-Keto-D-Glucose)

2-Keto-D-Glucose Properties

Names and Identifiers

• D-arabino-Hexos-2-ulose
• 2-KETO-D-GLUCOSE
• (3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexanal
• 2-Ketoglucose
• 3-deoxyglucosone
• arabino-Hexos-2-ulose
• Arabino-hexosulose
• D-arabino-hexosulose
• Fructosone
• Glucosone
• Mannosone
• Nsc120040
• D-GLUCOSONE
• NSC 120040
• PD053744
• F81535
• Q27123425
• CS-0062729
• AKOS006279913
• MFCD01863408
• W-201665
• SCHEMBL818364
• DCNMIDLYWOTSGK-HSUXUTPPSA-N
• D-Arabino-2-hexosulose
• Galactosone
• HY-113629
• aldehydo-2-keto-D-glucose
• D-glucosone
• DTXSID90171773
• 26345-59-5
• CHEBI:52417
• 1854-25-7
• D-Glucosone;D-Arabino-hexos-2-ulose
• aldehydo-2-dehydro-D-glucose
• 2-Keto-D-glucose, >=98.0% (TLC)
• C22525
• DA-60144
• +Expand

• InChIKey： DCNMIDLYWOTSGK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,4-6,8,10-12H,2H2
• SMILES： OCC(C(C(C(C=O)=O)O)O)O

Computed Properties

• Exact Mass: 178.04800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 178.048
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.9
• Topological Polar Surface Area: 115A^2

Experimental Properties

• LogP: -3.17060
• PSA: 115.06000
• Refractive Index: 1.55
• Boiling Point: 481.0±45.0 °C at 760 mmHg
• Melting Point: 118-120°C
• Flash Point: 115.4±23.8 °C
• Color/Form: NA
• Density: 1.6±0.1 g/cm3

2-Keto-D-Glucose Security Information

• Safety Instruction： 24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Signal Word：warning

2-Keto-D-Glucose Customs Data

• HS CODE：29144000